MFCD18318283

• IUPAC Name: 2-amino-5-(3-carbamoyl-4-chlorophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10ClN3O3/c14-10-2-1-6(3-8(10)12(16)18)7-4-9(13(19)20)11(15)17-5-7/h1-5H,(H2,15,17)(H2,16,18)(H,19,20)
• InChI Key: YFJMEIJLECMINQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(N=C2)N)C(=O)O)C(=O)N)Cl
• Molecular Formula: C13H10ClN3O3
• DSSTOX Substance ID: DTXSID00688165
• Molecular Weight: 291.69 g/mol
• CAS No.: 1261912-85-9

Description

MFCD18318283 is a chemical compound that has garnered significant interest in various scientific fields due to its unique properties and potential applications. This compound is known for its stability and reactivity, making it a valuable subject of study in chemistry, biology, medicine, and industry.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD18318283 typically involves a series of well-defined chemical reactions. The exact synthetic route can vary depending on the desired purity and yield. Commonly, the synthesis begins with the preparation of intermediate compounds, which are then subjected to specific reaction conditions to form this compound. These conditions often include controlled temperatures, pressures, and the use of catalysts to facilitate the reaction.

Industrial Production Methods: In an industrial setting, the production of this compound is scaled up using large reactors and continuous flow systems. The process is optimized to ensure high yield and purity while minimizing waste and energy consumption. Advanced techniques such as automated monitoring and control systems are employed to maintain consistent reaction conditions and product quality.

Chemical Reactions Analysis

Types of Reactions: MFCD18318283 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the compound’s functional groups and the presence of specific reagents.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcome.

Major Products: The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can produce a variety of substituted compounds with different functional groups.

Scientific Research Applications

MFCD18318283 has a wide range of applications in scientific research. In chemistry, it is used as a reagent and intermediate in the synthesis of more complex molecules. In biology, it serves as a probe to study biochemical pathways and interactions. In medicine, this compound is investigated for its potential therapeutic effects and as a diagnostic tool. Industrially, it is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of MFCD18318283 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. These interactions can lead to various physiological effects, depending on the target and the context in which the compound is used.